Cas no 2138516-41-1 (N-ethyl-6-methyl-2-(trichloromethyl)pyrimidin-4-amine)

• Product Name: N-ethyl-6-methyl-2-(trichloromethyl)pyrimidin-4-amine
• CAS No: 2138516-41-1
• MF: C₈H₁₀Cl₃N₃
• MW: 254.544098377228
• CID: 6520805
• PubChem ID: 165466621
• Update Time: 2025-11-01

N-ethyl-6-methyl-2-(trichloromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138516-41-1
• N-ethyl-6-methyl-2-(trichloromethyl)pyrimidin-4-amine
• EN300-790200

• Inchi： 1S/C8H10Cl3N3/c1-3-12-6-4-5(2)13-7(14-6)8(9,10)11/h4H,3H2,1-2H3,(H,12,13,14)
• InChI Key： RSLQTROYIQBMLC-UHFFFAOYSA-N
• SMILES： ClC(C1=NC(C)=CC(=N1)NCC)(Cl)Cl

Computed Properties

• Exact Mass: 252.994030g/mol
• Monoisotopic Mass: 252.994030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.8Ų

Additional information on N-ethyl-6-methyl-2-(trichloromethyl)pyrimidin-4-amine

Comprehensive Overview of N-ethyl-6-methyl-2-(trichloromethyl)pyrimidin-4-amine (CAS No. 2138516-41-1)

N-ethyl-6-methyl-2-(trichloromethyl)pyrimidin-4-amine (CAS No. 2138516-41-1) is a specialized pyrimidine derivative that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and agrochemical development. This compound, characterized by its unique trichloromethyl and ethylamine functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic applications. Researchers and industry professionals are increasingly exploring its potential due to its structural adaptability and reactivity under controlled conditions.

The growing interest in N-ethyl-6-methyl-2-(trichloromethyl)pyrimidin-4-amine aligns with current trends in sustainable chemistry and green synthesis. As environmental regulations tighten, the demand for eco-friendly intermediates with minimal toxicity has surged. This compound's pyrimidine core and halogenated side chains offer a balance between reactivity and stability, making it a candidate for innovative applications in drug discovery and crop protection formulations. Its CAS No. 2138516-41-1 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

One of the key advantages of N-ethyl-6-methyl-2-(trichloromethyl)pyrimidin-4-amine lies in its modular structure, which allows for targeted modifications. Chemists can exploit its trichloromethyl group for nucleophilic substitutions or its amine functionality for condensation reactions. Such flexibility has led to its use in developing novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics and agrochemicals. Recent studies highlight its role in optimizing bioactive molecules with enhanced efficacy and reduced side effects.

In the context of AI-driven drug discovery, CAS No. 2138516-41-1 has emerged as a subject of computational modeling. Machine learning algorithms are being employed to predict its interactions with biological targets, accelerating the identification of potential lead compounds. This synergy between experimental and in silico approaches underscores the compound's significance in modern medicinal chemistry. Additionally, its patent literature reveals applications in proprietary formulations, further driving commercial interest.

From an industrial perspective, the scalability of N-ethyl-6-methyl-2-(trichloromethyl)pyrimidin-4-amine synthesis is a critical factor. Advances in catalytic processes and flow chemistry have enabled more efficient production, reducing waste and energy consumption. These innovations align with the principles of circular economy, a hot topic among sustainability advocates. Companies investing in this compound often highlight its compatibility with green chemistry metrics, such as atom economy and E-factor.

Safety and handling protocols for CAS No. 2138516-41-1 are rigorously documented, emphasizing its use under controlled environments. While not classified as hazardous under standard regulations, proper storage and handling are essential to maintain its integrity. The compound's material safety data sheet (MSDS) provides detailed guidance, ensuring compliance with global safety standards. This transparency has bolstered its adoption in academic and industrial labs alike.

Looking ahead, the future of N-ethyl-6-methyl-2-(trichloromethyl)pyrimidin-4-amine appears promising, with ongoing research exploring its derivatives for niche applications. Its integration into high-throughput screening platforms and combinatorial chemistry libraries exemplifies its versatility. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing molecular innovation across multiple disciplines.